Cas no 40912-23-0 (Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)-)

Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)- structure
40912-23-0 structure
Product Name:Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)-
CAS No:40912-23-0
MF:C32H22O4
MW:470.514688968658
CID:2633513
PubChem ID:11070706
Update Time:2025-04-21

Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • [3-(4-phenoxybenzoyl)phenyl]-(4-phenoxyphenyl)methanone
    • 40912-23-0
    • Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)-
    • SCHEMBL1081660
    • 1,3-bis(p-phenoxybenzoyl)-benzene
    • 1,3-phenylenebis((4-phenoxyphenyl)methanone)
    • 1,3-Bis-(4-phenoxybenzoyl)benzene
    • 1,3-bis(4-phenoxybenzoyl)benzene
    • GRKPTIWJWCQZBA-UHFFFAOYSA-N
    • DTXSID50454094
    • Inchi: 1S/C32H22O4/c33-31(23-14-18-29(19-15-23)35-27-10-3-1-4-11-27)25-8-7-9-26(22-25)32(34)24-16-20-30(21-17-24)36-28-12-5-2-6-13-28/h1-22H
    • InChI Key: GRKPTIWJWCQZBA-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC=C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)C=1)=O

Computed Properties

  • Exact Mass: 470.15180918Da
  • Monoisotopic Mass: 470.15180918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 8
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 52.6Ų

Methanone, 1,3-phenylenebis[(4-phenoxyphenyl)- Related Literature

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